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Compound of Interest

Compound Name: Ykl-5-124 tfa

Cat. No.: B8107706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation and storage of stock solutions of

YKL-5-124 TFA, a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7

(CDK7).[1][2][3][4][5] Adherence to these guidelines is crucial for ensuring the stability, activity,

and reproducibility of experimental results.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of YKL-5-124 TFA
relevant to the preparation of stock solutions.
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Property Value Citations

Molecular Weight 629.63 g/mol [1][3][6]

Appearance White to off-white solid [6]

Solubility in DMSO
≥ 100 mg/mL (equivalent to

158.82 mM)
[1][3][6][7]

Solubility in Water

50 mg/mL (equivalent to 79.41

mM); requires sonication for

dissolution.

[1][3][6]

Storage (Powder)

Store at 4°C sealed and

protected from moisture. Can

be stored at -20°C for up to 3

years.

[3][6][7]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or at -80°C for

up to 6 months. Avoid repeated

freeze-thaw cycles.

[1][6][7][8]

Experimental Protocol: Preparing a 10 mM DMSO
Stock Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), the most common solvent for this compound.

Materials:

YKL-5-124 TFA (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Pre-calculation: Before opening the vial, calculate the volume of DMSO required to achieve

the desired concentration. To prepare a 10 mM stock solution from 1 mg of YKL-5-124 TFA,

use the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol )) Volume (µL) =

(1 mg / 629.63 g/mol ) / 0.010 mol/L × 1,000,000 µL/L ≈ 158.8 µL

Therefore, add 158.8 µL of DMSO to 1 mg of YKL-5-124 TFA to make a 10 mM stock

solution.

Preparation:

1. Before opening, bring the vial of YKL-5-124 TFA to room temperature to prevent

condensation of moisture.

2. Centrifuge the vial briefly to ensure all the powder is collected at the bottom.[8]

3. Carefully add the calculated volume of fresh, high-purity DMSO to the vial.[1][6][7] Using

DMSO that has absorbed moisture can significantly reduce the solubility of the compound.

[1][6][7]

4. Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming or sonication may be used if necessary, but is typically not required for DMSO.

Aliquoting and Storage:

1. Once the stock solution is fully dissolved, dispense it into single-use aliquots in sterile,

tightly sealed tubes.[8]

2. Label the aliquots clearly with the compound name, concentration, date, and solvent.

3. For short-term storage (up to 1 month), store the aliquots at -20°C.[1][6][7]

4. For long-term storage (up to 6 months), store the aliquots at -80°C.[1][6]
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Note on Aqueous Solutions: If water is used as the solvent, ultrasonic assistance is

recommended to achieve dissolution.[1][3][6] For cell-based assays, any working solution

prepared from a water stock should be sterile-filtered through a 0.22 µm filter before use.[1][6]

When diluting a DMSO stock into aqueous media for experiments, ensure the final DMSO

concentration is non-toxic to the cells (typically <0.5%).[8]

Workflow and Signaling Pathway Diagrams
Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the standard workflow for preparing the YKL-5-124 TFA stock

solution.
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Step 1: Preparation

Step 2: Dissolution

Step 3: Storage

YKL-5-124 TFA Powder

Equilibrate to Room Temp
& Centrifuge Vial

Add Anhydrous DMSO
to Vial

Calculate Required
Solvent Volume

Vortex Until
Fully Dissolved

Aliquot into
Single-Use Tubes

Store at -20°C
(≤ 1 month)

Store at -80°C
(≤ 6 months)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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